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Compound of Interest

Compound Name: Vat-brown-3

Cat. No.: B1669111 Get Quote

Essential Safety and Handling of Vat Brown 3
This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Vat Brown 3. The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties
Vat Brown 3 is a synthetic vat dye, appearing as an odorless brown to dark brown powder.[1][2]

It is insoluble in water but soluble in alkaline-reducing agents.[3]

Property Value

CAS Number 131-92-0[4][5]

Molecular Formula C42H23N3O6[4][5]

Molecular Weight 665.65 g/mol [4][5]

Physical State Powder/Granular[3][4]

Solubility Insoluble in water[1][3]

Storage
Store in a cool, dry, well-ventilated area away

from oxidizing and reducing agents.[3][4]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin/eye contact, inhalation, and ingestion.

[4]

Equipment Specification Purpose

Hand Protection Rubber or nitrile gloves.
To prevent skin contact and

potential irritation.[3][4]

Eye Protection Chemical safety goggles.

To protect eyes from dust,

which can cause irritation and

inflammation.[3][4]

Respiratory Protection
Approved respirator or dust

mask.

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[3][4]

Body Protection Lab coat or coveralls.
To protect skin and clothing

from contamination.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan for Handling and Use
Adherence to a strict operational workflow is critical for safety. All handling should occur within

a designated area, preferably a chemical fume hood, equipped with an eyewash station and a

safety shower.[4]

Preparation and Handling
Ventilation: Always handle Vat Brown 3 in a well-ventilated area or a chemical fume hood to

control airborne dust.[4]

Minimize Dust: Take care to minimize the generation and accumulation of dust during

handling.[4]

Avoid Contact: Prevent all contact with eyes, skin, and clothing.[4]
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Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4]

Contaminated clothing should be removed and washed before reuse.[4]

Use in Dyeing Processes (Example Protocol)
While detailed experimental protocols are application-specific, the following provides general

guidance for dyeing cotton products:

Reduction Temperature: The temperature for the reduction dry cylinder should not exceed

50°C.[2][6]

Reduction Time: The recommended reduction time is 10-15 minutes.[2][6]

Stabilization Time: The dry cylinder stable time is 30 minutes.[6]

Emergency and Disposal Plan
Spill Response
In the event of a spill, follow these steps immediately:

Evacuate: If the spill is large, evacuate the immediate area.

Dampen: Dampen the solid spill material with water to prevent dust from becoming airborne.

[1]

Contain: Transfer the dampened material into a suitable, labeled container for hazardous

waste.[1]

Clean-Up: Use absorbent paper dampened with water to clean up any remaining residue.[1]

Decontaminate: Wash all contaminated surfaces with a soap and water solution.[1]

Dispose: Seal all contaminated items (absorbent paper, gloves, etc.) in a vapor-tight plastic

bag for disposal.[1]

Re-entry: Do not re-enter the contaminated area until a safety officer has verified it is clean.

[1]
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First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Flush skin with plenty of soap and water. If irritation develops or persists, seek

medical aid.[4]

Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[4]

Waste Disposal
Waste generated from the use of Vat Brown 3, including spent solvent still bottoms, is

considered hazardous.[7]

All waste materials, including contaminated PPE and cleaning materials, must be collected in

sealed, properly labeled containers.

Disposal must be conducted in accordance with all local, state, and federal regulations for

hazardous waste.[3]

Workflow Visualization
The following diagram illustrates the complete, safe workflow for handling Vat Brown 3, from

initial preparation to final disposal.
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Preparation Handling & Use
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Caption: Safe handling workflow for Vat Brown 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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